Cas no 2228238-66-0 (N-methyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine)

• Product Name: N-methyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine
• CAS No: 2228238-66-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5810652
• PubChem ID: 165711496
• Update Time: 2025-05-26

N-methyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine
• EN300-1729994
• N-methyl-1-[2-(1H-pyrazol-1-yl)ethyl]cyclopropan-1-amine
• 2228238-66-0

• Inchi： 1S/C9H15N3/c1-10-9(3-4-9)5-8-12-7-2-6-11-12/h2,6-7,10H,3-5,8H2,1H3
• InChI Key： CRSCIVXNUIHYHS-UHFFFAOYSA-N
• SMILES： N(C)C1(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine

N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine: A Comprehensive Overview

N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine, also known by its CAS number 2228238-66-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety and an N-methyl group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The systematic name of this compound, N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine, reflects its structural composition. The cyclopropane ring serves as the central framework, while the pyrazole group introduces aromaticity and potential for hydrogen bonding. The N-methyl group adds to the molecule's stability and may influence its pharmacokinetic properties. These features make it a promising candidate for drug development, particularly in the design of bioactive compounds with specific therapeutic targets.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring structure of cyclopropane provides unique opportunities for creating molecules with high reactivity and selectivity. In the case of N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine, the cyclopropane ring is further functionalized with a pyrazole group, which is known for its ability to act as a hydrogen bond donor or acceptor. This dual functionality enhances the molecule's potential for binding to biological targets, such as enzymes or receptors.

The synthesis of this compound involves a series of well-established organic reactions, including alkylation, cyclization, and functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

In terms of biological activity, N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine has shown promising results in preliminary assays. Studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its role in modulating cellular signaling pathways.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have revealed details about its electronic structure and reactivity. These computational tools are invaluable for guiding experimental efforts and refining the molecule's design for improved bioavailability and efficacy.

Looking ahead, the development of N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine holds great promise in the pharmaceutical industry. Its versatile structure allows for further modification to tailor its properties for specific therapeutic applications. For example, substituting different groups on the pyrazole ring could lead to derivatives with enhanced selectivity or reduced side effects.

In conclusion, N-Methyl-1-(2-(1H-Pyrazol-1-yl)ethyl)cyclopropanamine represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. With ongoing research and technological advancements, this compound is poised to make significant contributions to drug discovery and development.